N-(4-Morpholino-6-propyl-1,3,5-triazin-2-yl)acetamide

• CAS RN: 127374-92-9
• Molecular Formula: C12H19N5O2
• Molecular Weight: 265.31 g/mol
• IUPAC Name: N-(4-morpholin-4-yl-6-propyl-1,3,5-triazin-2-yl)acetamide
• InChI: InChI=1S/C12H19N5O2/c1-3-4-10-14-11(13-9(2)18)16-12(15-10)17-5-7-19-8-6-17/h3-8H2,1-2H3,(H,13,14,15,16,18)
• InChI Key: FWQLJUGGYCPTMQ-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=NC(=NC(=N1)N2CCOCC2)NC(=O)C

Description

N-(4-Morpholino-6-propyl-1,3,5-triazin-2-yl)acetamide is a useful research compound. Its molecular formula is C12H19N5O2 and its molecular weight is 265.31 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

4 g (0.05 mole) of acetyl chloride are added dropwise into a solution of 11.2 g (0.05 mole) of 2-amino-4-morpholino-6-propyl-1,3,5-triazine in 100 ml of anhydrous pyridine at room temperature. The mixture is stirred for 6 hours and then allowed to stand for 48 hours. The pyridine hydrochloride is filtered off and the filtrate is evaporated under reduced pressure. The residue obtained is taken up once in toluene, and the mixture is evaporated again. The residue is then taken up in dichloromethane and the solution is washed with water and dried over sodium sulfate. The residue obtained after evaporation of the solvent is purified by chromatography over silica (eluent: 90:10 v/v) dichloromethane-ethanol) and the product is finally recrystallized from ethyl acetate. 5.75 g of N-(4-morpholino-6-propyl-1,3,5-triazin-2-yl)-acetamide are obtained. Yield: 43.4%. M.P.: 141°-142° C. (Compound 21a). Hydrochloride: M.P.: 145°-146° C. (isopropyl alcohol-ether). (Compound 21b).